![molecular formula C9H10FNO2 B1386311 Ethyl 2-amino-6-fluorobenzoate CAS No. 1108668-11-6](/img/structure/B1386311.png)
Ethyl 2-amino-6-fluorobenzoate
Overview
Description
Ethyl 2-amino-6-fluorobenzoate is a chemical compound with the molecular formula C9H10FNO2. It contains an ethyl group (C2H5), an amino group (NH2), a fluorine atom, and a benzoate group (C6H5COO). The exact properties of this compound would depend on the specific arrangement of these groups on the benzene ring .
Molecular Structure Analysis
The molecular structure of this compound would consist of a benzene ring substituted with an ethyl ester, an amino group, and a fluorine atom. The exact structure would depend on the positions of these substituents on the benzene ring .Chemical Reactions Analysis
As a benzene derivative, this compound could potentially undergo electrophilic aromatic substitution reactions. The presence of the electron-donating amino group and the electron-withdrawing fluorine atom could direct these reactions to specific positions on the benzene ring.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Based on its molecular formula, it would likely be a solid at room temperature .Mechanism of Action
properties
IUPAC Name |
ethyl 2-amino-6-fluorobenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO2/c1-2-13-9(12)8-6(10)4-3-5-7(8)11/h3-5H,2,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOEDCXVSDKUJQP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC=C1F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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